Cas no 74073-22-6 (Methyl 2-(2,3-Dichlorobenzylidene)acetoacetate)

Methyl 2-(2,3-Dichlorobenzylidene)acetoacetate structure
74073-22-6 structure
Product Name:Methyl 2-(2,3-Dichlorobenzylidene)acetoacetate
CAS No:74073-22-6
MF:C12H10Cl2O3
MW:273.112001895905
MDL:MFCD00800930
CID:59547
PubChem ID:11821770
Update Time:2025-04-18

Methyl 2-(2,3-Dichlorobenzylidene)acetoacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(2,3-dichlorobenzylidene)-3-oxobutanoate
    • 2-[(2,3-Dichlorophenyl)methylene]-3-oxobutanoic acid methyl ester
    • Methyl 2-(2,3-Dichlorobenzylidine)Acetoacetate
    • 2,3-DICHLOROBENZILIDENE METHYL ACETOACETATE
    • methyl (2E)-2-[(2,3-dichlorophenyl)methylidene]-3-oxobutanoate
    • Methyl 2-(2,3-Dichlorobenzylidene)acetoacetate
    • Methyl-2-(2,3-dichlorbenzyliden)acetoacetate
    • AK114575
    • PubChem23374
    • Methyl2-(2,3-dichlorobenzylidine)acetoacetate
    • EBD1031
    • BCP10397
    • AX8139754
    • ST2413244
    • A9515
    • V1659
    • 073M226
    • 2-(2,3-Dichlorobenzylidene)acetoacetic acid methyl ester
    • (E)-me
    • AKOS016010250
    • DS-3810
    • MFCD00800930
    • 74073-22-6
    • P4N7V4TD4W
    • AC-5619
    • 2-[(2,3-Dichlorophenyl)methylene]-3-oxobutanoic acid methyl ester; (E)-methyl 2-(2,3-dichlorobenzylidene)-3-oxobutanoate;Methyl 2-(2,3-dichlorobenzylidene)-3-oxobutanoate
    • 68064-70-0
    • Methyl 2-(2 pound not3-dichlorobenzylidene)-3-oxobutanoate
    • DTXSID10473827
    • 2,3-dichlorobenzylideneacetoacetate
    • SCHEMBL10387257
    • CS-0155157
    • Butanoic acid, 2-[(2,3-dichlorophenyl)methylene]-3-oxo-, methyl ester, (E)-
    • Methyl (2E)-2-[(2,3-dichlorophenyl)methylene]-3-oxobutanoate
    • (E)-methyl 2-(2,3-dichlorobenzylidene)-3-oxobutanoate
    • Butanoic acid, 2-[(2,3-dichlorophenyl)methylene]-3-oxo-, methyl ester, (2E)-
    • Methyl (E)-2-(2,3-dichlorobenzylidene)-3-oxobutanoate
    • QQXPSPWWWCQBFM-RMKNXTFCSA-N
    • MDL： MFCD00800930
    • Inchi： 1S/C12H10Cl2O3/c1-7(15)9(12(16)17-2)6-8-4-3-5-10(13)11(8)14/h3-6H,1-2H3/b9-6+
    • InChI Key： QQXPSPWWWCQBFM-RMKNXTFCSA-N
    • SMILES： ClC1C(=CC=CC=1/C=C(/C(=O)OC)\C(C)=O)Cl

Computed Properties

  • Exact Mass: 272.00100
  • Monoisotopic Mass: 272.0006996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Density: 1.337
  • Melting Point: 81-83 ºC
  • Boiling Point: 383.6°C at 760 mmHg
  • Flash Point: 157.1°C
  • Refractive Index: 1.574
  • PSA: 43.37000
  • LogP: 3.13880

Methyl 2-(2,3-Dichlorobenzylidene)acetoacetate Security Information

Methyl 2-(2,3-Dichlorobenzylidene)acetoacetate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl 2-(2,3-Dichlorobenzylidene)acetoacetate Pricemore >>

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Methyl 2-(2,3-Dichlorobenzylidene)acetoacetate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:74073-22-6)2,3-二氯亚苄基乙酰乙酸甲酯
Order Number:LE26820740
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:58
Price ($):discuss personally
Email:18501500038@163.com

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74073-22-6 (Methyl 2-(2,3-Dichlorobenzylidene)acetoacetate) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:74073-22-6)2,3-二氯亚苄基乙酰乙酸甲酯
LE26820740
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email